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Compound of Interest

Compound Name: gadolinium;trihydrate

Cat. No.: B15133994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of common hydrated gadolinium

compounds, often generically referred to but imprecisely termed "gadolinium trihydrate." Given

the ambiguity of the term, this document focuses on well-characterized hydrated gadolinium

salts utilized in research and development. It covers their chemical properties, and where

available, will delve into experimental protocols and relevant biological pathways.

Section 1: Chemical Identity and Properties
The term "gadolinium trihydrate" lacks specificity for a single, well-defined chemical entity. In

scientific literature and commercial listings, gadolinium exists in hydrated forms with various

anions and differing numbers of water molecules. This section clarifies the chemical formulas

and molecular weights of several common hydrated gadolinium compounds.

Table 1: Molecular Properties of Common Hydrated Gadolinium Compounds
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Compound Name Chemical Formula
Molecular Weight (
g/mol )

Anhydrous
Molecular Weight (
g/mol )

Gadolinium(III) Nitrate

Hexahydrate
Gd(NO₃)₃·6H₂O 451.36[1] 343.27[2]

Gadolinium(III)

Chloride Hexahydrate
GdCl₃·6H₂O 371.70 263.61[3]

Gadolinium(III)

Acetate Hydrate
Gd(CH₃CO₂)₃·xH₂O Not specified 334.38[4]

Gadolinium Carbonate

Hydrate
Gd₂(CO₃)₃·xH₂O

494.53 (for trihydrate)

[5]
Not applicable

Section 2: Applications in Research and Drug
Development
Hydrated gadolinium salts are pivotal starting materials in various scientific domains, most

notably in the synthesis of contrast agents for Magnetic Resonance Imaging (MRI) and in the

development of novel therapeutic agents.

Gadolinium(III) Nitrate Hexahydrate is a highly soluble salt of gadolinium, making it a versatile

precursor for the synthesis of gadolinium-based materials.[1] Its applications span:

MRI Contrast Agents: It serves as a source of the Gd³⁺ ion, which is chelated to organic

ligands to create stable and less toxic contrast agents. The high magnetic moment of the

Gd³⁺ ion significantly alters the relaxation times of water protons in its vicinity, enhancing

image contrast.

Catalysis: In chemical synthesis, it is used to prepare gadolinium-based catalysts that can

improve the efficiency of organic reactions.[1]

Materials Science: It is a precursor for creating nanostructured gadolinium materials with

potential applications in targeted drug delivery and neutron-capture therapy.[1]
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Gadolinium(III) Chloride and its hexahydrate are also fundamental in the study of lanthanide

chemistry and in the development of Gd³⁺-based technologies. The Gd³⁺ ion is of particular

interest due to its maximum number of unpaired electron spins for any known element, leading

to its significant paramagnetic properties.[3]

Further sections on experimental protocols and signaling pathways are in development and will

be included as more specific information is retrieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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